5-Bromo-4-methylthiophene-2-sulfonyl chloride

• IUPAC Name: 5-bromo-4-methylthiophene-2-sulfonyl chloride
• InChI: InChI=1S/C5H4BrClO2S2/c1-3-2-4(10-5(3)6)11(7,8)9/h2H,1H3
• InChI Key: RRMFMKFGHNRQPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1)S(=O)(=O)Cl)Br
• Molecular Formula: C5H4BrClO2S2
• Molecular Weight: 275.6 g/mol

Description

5-Bromo-4-methylthiophene-2-sulfonyl chloride is a chemical compound with the CAS Number: 81597-51-5. It has a molecular weight of 275.57 and its IUPAC name is 5-bromo-4-methyl-2-thiophenesulfonyl chloride.

Molecular Structure Analysis

The molecular structure of 5-Bromo-4-methylthiophene-2-sulfonyl chloride consists of a thiophene ring which is a five-membered ring with four carbon atoms and one sulfur atom. The thiophene ring is substituted at the 4th position with a methyl group and at the 5th position with a bromine atom. The 2nd position of the ring is substituted with a sulfonyl chloride group.

Physical And Chemical Properties Analysis

The melting point of 5-Bromo-4-methylthiophene-2-sulfonyl chloride is reported to be 36-37°C. Other physical and chemical properties such as boiling point and solubility were not found in the sources.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• Thiophene Derivatives : 5-Bromo-4-methylthiophene-2-sulfonyl chloride serves as a valuable building block in the synthesis of thiophene derivatives. These compounds find applications in medicinal chemistry due to their diverse biological effects. .

Functional Materials

Mechanism of Action

The mechanism of action of 5-Bromo-4-methylthiophene-2-sulfonyl chloride is not clear as it is not a bioactive molecule. It is likely used as a synthetic intermediate in the preparation of other compounds.

Safety and Hazards

The safety information available indicates that 5-Bromo-4-methylthiophene-2-sulfonyl chloride is classified as dangerous and it has a signal word of "Danger". It is classified as class 8. The precautionary statements include P280 (Wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), and P310 (Immediately call a POISON CENTER or doctor/physician). The UN number is 3265 and the hazard statement is H314 (Causes severe skin burns and eye damage).

Future Directions

As a chemical intermediate, 5-Bromo-4-methylthiophene-2-sulfonyl chloride could be used in the synthesis of a wide range of other compounds. Its future use will likely depend on the development of new synthetic routes and applications in various fields of chemistry.